![molecular formula C15H15Cl2NO B262654 N-[4-(benzyloxy)-3,5-dichlorobenzyl]-N-methylamine](/img/structure/B262654.png)
N-[4-(benzyloxy)-3,5-dichlorobenzyl]-N-methylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(benzyloxy)-3,5-dichlorobenzyl]-N-methylamine, also known as BDAA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BDAA is a small molecule that has been synthesized using various methods and has been shown to have promising properties in the treatment of various diseases.
Mechanism of Action
The mechanism of action of N-[4-(benzyloxy)-3,5-dichlorobenzyl]-N-methylamine is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins that are involved in the growth and survival of cancer cells and the accumulation of beta-amyloid plaques in the brain. This compound has also been shown to activate certain cellular pathways that are involved in the protection of neurons in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of beta-amyloid plaques in the brain, and the protection of dopaminergic neurons in Parkinson's disease. This compound has also been shown to have anti-inflammatory properties and to reduce oxidative stress in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using N-[4-(benzyloxy)-3,5-dichlorobenzyl]-N-methylamine in lab experiments include its small size, which allows it to penetrate cell membranes and reach intracellular targets, and its potential therapeutic applications in the treatment of various diseases. The limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on N-[4-(benzyloxy)-3,5-dichlorobenzyl]-N-methylamine, including the optimization of the synthesis method to improve yield and purity, the development of more potent analogs of this compound, and the investigation of the potential therapeutic applications of this compound in other diseases, such as Huntington's disease and multiple sclerosis. Further research is also needed to fully understand the mechanism of action of this compound and to determine its potential toxicity and side effects in vivo.
Synthesis Methods
N-[4-(benzyloxy)-3,5-dichlorobenzyl]-N-methylamine has been synthesized using various methods, including the Buchwald-Hartwig amination reaction and the Ullmann coupling reaction. The Buchwald-Hartwig amination reaction involves the reaction of 4-(benzyloxy)-3,5-dichlorobenzyl chloride with N-methylamine in the presence of a palladium catalyst and a base. The Ullmann coupling reaction involves the reaction of 4-(benzyloxy)-3,5-dichlorobenzyl chloride with N-methylamine in the presence of a copper catalyst.
Scientific Research Applications
N-[4-(benzyloxy)-3,5-dichlorobenzyl]-N-methylamine has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have anti-tumor properties by inhibiting the growth of cancer cells. This compound has also been shown to have neuroprotective properties by reducing the accumulation of beta-amyloid plaques in the brain, which are associated with Alzheimer's disease. This compound has also been shown to have neuroprotective properties in Parkinson's disease by reducing the loss of dopaminergic neurons in the brain.
properties
Molecular Formula |
C15H15Cl2NO |
---|---|
Molecular Weight |
296.2 g/mol |
IUPAC Name |
1-(3,5-dichloro-4-phenylmethoxyphenyl)-N-methylmethanamine |
InChI |
InChI=1S/C15H15Cl2NO/c1-18-9-12-7-13(16)15(14(17)8-12)19-10-11-5-3-2-4-6-11/h2-8,18H,9-10H2,1H3 |
InChI Key |
SQLUOZNVKWODSE-UHFFFAOYSA-N |
SMILES |
CNCC1=CC(=C(C(=C1)Cl)OCC2=CC=CC=C2)Cl |
Canonical SMILES |
CNCC1=CC(=C(C(=C1)Cl)OCC2=CC=CC=C2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.